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Uracil, also known as U or hybar X, belongs to the class of organic compounds known as pyrimidones. Pyrimidones are compounds that contain a pyrimidine ring, which bears a ketone. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions. Uracil exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Uracil has been found throughout all human tissues, and has also been detected in most biofluids, including saliva, blood, feces, and cerebrospinal fluid. Uracil exists in all eukaryotes, ranging from yeast to humans. Uracil participates in a number of enzymatic reactions. In particular, Uracil and ribose 1-phosphate can be biosynthesized from uridine through its interaction with the enzyme uridine phosphorylase 2. Furthermore, Uracil can be converted into dihydrouracil through its...